![molecular formula C27H40O6 B1251441 [(1R)-2-[(1R,2S,4aS,4bS,8aS,10aS)-2-formyl-4b,8,8,10a-tetramethyl-2,3,4,4a,5,6,7,8a,9,10-decahydro-1H-phenanthren-1-yl]-1-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl] acetate](/img/structure/B1251441.png)
[(1R)-2-[(1R,2S,4aS,4bS,8aS,10aS)-2-formyl-4b,8,8,10a-tetramethyl-2,3,4,4a,5,6,7,8a,9,10-decahydro-1H-phenanthren-1-yl]-1-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl] acetate
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Overview
Description
[(1R)-2-[(1R,2S,4aS,4bS,8aS,10aS)-2-formyl-4b,8,8,10a-tetramethyl-2,3,4,4a,5,6,7,8a,9,10-decahydro-1H-phenanthren-1-yl]-1-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl] acetate is a natural product found in Luffariella with data available.
Scientific Research Applications
Crystal Structure Analysis
The molecular framework of this compound includes five condensed rings, featuring three six-membered rings and two five-membered rings. The cyclohexa-2,5-dienone ring is nearly planar, while the cyclohexane rings adopt chair conformations. This complex structure is connected by intermolecular hydrogen bonds forming a supramolecular chain (Xiao Lu et al., 2011).
Synthetic Chemistry
The compound is involved in various synthetic chemical processes. For instance, it's used in the synthesis of thiazolidin-4-ones based on 2H-chromen-4-yl acetic acid, highlighting its importance in creating new chemical entities with potential biological activities (M. Čačić et al., 2009). Additionally, it participates in photoinduced molecular transformations, demonstrating its reactivity under light-activated conditions (H. Suginome et al., 1994).
Enzymatic Resolution and Chemoenzymatic Synthesis
This compound plays a crucial role in the enzymatic resolution and chemoenzymatic synthesis processes. These techniques are pivotal in obtaining enantiomerically pure products, which are significant in pharmaceutical applications (Masako Kinoshita et al., 2008).
Microwave Assisted Synthesis
Microwave irradiation is used to enhance the reaction rate in the synthesis involving this compound, demonstrating its utility in modern, efficient chemical synthesis techniques (V. Sodha et al., 2003).
Natural Product Isolation
The compound has been isolated from natural sources, such as the tubers of Pleione bulbocodioides. This signifies its role in the study of natural products and potential applications in discovering new bioactive compounds (Xin Qiao Liu et al., 2007).
Photoinduced Oxidative Annulation
This compound is also involved in photoinduced oxidative annulation processes, which are crucial for constructing complex molecular structures in organic synthesis (Jin Zhang et al., 2017).
properties
Product Name |
[(1R)-2-[(1R,2S,4aS,4bS,8aS,10aS)-2-formyl-4b,8,8,10a-tetramethyl-2,3,4,4a,5,6,7,8a,9,10-decahydro-1H-phenanthren-1-yl]-1-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl] acetate |
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Molecular Formula |
C27H40O6 |
Molecular Weight |
460.6 g/mol |
IUPAC Name |
[(1R)-2-[(1R,2S,4aS,4bS,8aS,10aS)-2-formyl-4b,8,8,10a-tetramethyl-2,3,4,4a,5,6,7,8a,9,10-decahydro-1H-phenanthren-1-yl]-1-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl] acetate |
InChI |
InChI=1S/C27H40O6/c1-16(29)32-20(18-13-23(30)33-24(18)31)14-19-17(15-28)7-8-22-26(19,4)12-9-21-25(2,3)10-6-11-27(21,22)5/h13,15,17,19-22,24,31H,6-12,14H2,1-5H3/t17-,19-,20-,21+,22+,24?,26+,27+/m1/s1 |
InChI Key |
QPTVAYUFYIWGFW-WVWHCSABSA-N |
Isomeric SMILES |
CC(=O)O[C@H](C[C@@H]1[C@H](CC[C@H]2[C@]1(CC[C@@H]3[C@@]2(CCCC3(C)C)C)C)C=O)C4=CC(=O)OC4O |
Canonical SMILES |
CC(=O)OC(CC1C(CCC2C1(CCC3C2(CCCC3(C)C)C)C)C=O)C4=CC(=O)OC4O |
synonyms |
luffolide |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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